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Introduction
(-)-α-Bisabolol, a naturally occurring sesquiterpene alcohol found in chamomile, is recognized

for its anti-inflammatory, anti-irritant, and antimicrobial properties.[1][2] Notably, it also functions

as a skin penetration enhancer, augmenting the percutaneous absorption of co-administered

active pharmaceutical ingredients (APIs).[1][3] This is primarily achieved by disrupting the

highly organized lipid structure of the stratum corneum, the outermost layer of the skin, thereby

increasing its fluidity and permeability.[4][5] These application notes provide detailed protocols

for in vivo models to assess the skin penetration enhancement effects of (-)-α-bisabolol, along

with methods for data analysis and visualization of the underlying mechanisms.

Mechanism of Action: Disruption of Stratum
Corneum Lipids
(-)-α-Bisabolol enhances skin penetration by interacting with the intercellular lipids of the

stratum corneum. This interaction disrupts the ordered lamellar structure of these lipids, leading

to an increase in their fluidity. This transient and reversible alteration of the skin's barrier

function facilitates the diffusion of other molecules through the stratum corneum.[4][6]
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Mechanism of Skin Penetration Enhancement
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In Vivo Microdialysis Workflow

Animal Anesthesia Insertion of Microdialysis Probe into Dermis Perfusion with Physiological Solution Topical Formulation Application Collection of Dialysate Samples Quantification of API in Dialysate Pharmacokinetic Analysis
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In Vivo CLSM Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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